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Compound of Interest

Compound Name: Benzyl octanoate

Cat. No.: B076444

Introduction

Benzyl octanoate (CAS No. 10276-85-4), also known as benzyl caprylate, is an organic ester
with the chemical formula C15H2202.[1][2] It is a colorless liquid recognized for its floral and
fruity aroma, which has led to its widespread use as a fragrance ingredient in perfumes and
cosmetics, as well as a flavoring agent in the food industry.[1][3] This technical guide provides
a comprehensive overview of the key milestones in the understanding and synthesis of benzyl
octanoate, focusing on its physicochemical properties, synthesis methodologies, and analytical
characterization. While the precise historical moment of its initial discovery is not well-
documented, its synthesis falls within the broader history of ester chemistry that began in the
19th century. The development of synthetic methods for esters was a significant advancement
in organic chemistry, allowing for the large-scale production of flavor and fragrance
compounds.

Physicochemical Properties

The physical and chemical properties of benzyl octanoate are crucial for its application in
various industries. A summary of its key quantitative data is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076444?utm_src=pdf-interest
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.atamanchemicals.com/benzyl-octanoate_u26064/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-octanoate
https://www.atamanchemicals.com/benzyl-octanoate_u26064/
http://www.perflavory.com/docs/doc1039491.html
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/product/b076444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [1][2]
Colorless to light yellow clear
Appearance o [4]
liquid
- _ 310.00 to 311.00 °C @ 760.00
Boiling Point [4]
mm Hg
Flash Point 107.78 °C (226.00 °F) [1]14]
N _ 0.96000 to 0.96600 @ 25.00
Specific Gravity oc [4]
_ 1.48400 to 1.49000 @ 20.00
Refractive Index oc [4]
Purity >95.0% (GC)

Synthesis of Benzyl Octanoate

The synthesis of benzyl octanoate can be achieved through several chemical pathways. The
most common methods involve the esterification of benzyl alcohol with octanoic acid or its
derivatives.

Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction between a carboxylic acid (octanoic
acid) and an alcohol (benzyl alcohol).

Experimental Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of octanoic acid and benzyl alcohol in a
suitable solvent such as toluene.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
or p-toluenesulfonic acid.
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e Reaction: Heat the mixture to reflux. The water produced during the reaction is azeotropically
removed and collected in the Dean-Stark trap, driving the equilibrium towards the formation
of the ester.

e Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture and wash it with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
solvent under reduced pressure. The crude benzyl octanoate can be further purified by
vacuum distillation.

Synthesis from Octanoyl Chloride

A more reactive acylating agent, octanoyl chloride, can be used to react with benzyl alcohol.
This method is often faster and proceeds under milder conditions.

Experimental Protocol:

o Reactant Preparation: Dissolve benzyl alcohol in a suitable dry, non-protic solvent (e.g.,
dichloromethane or diethyl ether) in a flask equipped with a dropping funnel and a magnetic
stirrer. A stoichiometric amount of a base, such as pyridine or triethylamine, is added to
neutralize the HCI byproduct.

» Reagent Addition: Cool the mixture in an ice bath. Add octanoy! chloride dropwise from the
dropping funnel with continuous stirring.

o Reaction: Allow the reaction to proceed at room temperature for several hours after the
addition is complete.

e Monitoring: Monitor the reaction progress using TLC or GC.

o Work-up: Quench the reaction by adding water. Separate the organic layer and wash it
sequentially with dilute hydrochloric acid (to remove the base), saturated sodium bicarbonate
solution, and brine.
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 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate
the solvent. The resulting crude product can be purified by column chromatography on silica
gel or by vacuum distillation.

Enzymatic Synthesis

Biocatalytic methods using lipases offer a greener alternative for the synthesis of benzyl
octanoate, proceeding under mild conditions with high selectivity.

Experimental Protocol:

o Reactant and Enzyme Preparation: In a suitable reaction vessel, combine octanoic acid and
benzyl alcohol, often in a solvent-free system or an organic solvent like hexane. Add an
immobilized lipase, such as Candida antarctica lipase B (Novozym 435).

e Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 40-60°C) with
continuous shaking to ensure proper mixing.

e Monitoring: The conversion to benzyl octanoate can be monitored over time by taking
samples and analyzing them by GC.

e Enzyme Recovery: Upon completion of the reaction, the immobilized enzyme can be easily
recovered by filtration for potential reuse.

 Purification: The product mixture is then purified, typically by vacuum distillation, to remove
any unreacted starting materials.

Synthesis Pathways Diagram
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Caption: Chemical synthesis routes to Benzyl Octanoate.

Characterization

The identity and purity of synthesized benzyl octanoate are confirmed using various analytical

techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

used to elucidate the molecular structure of benzyl octanoate, confirming the presence of

the benzyl and octanoyl moieties.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

functional groups, particularly the ester carbonyl (C=0) stretch.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, further confirming its identity.[2]
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Applications and Safety

Benzyl octanoate is primarily utilized in the fragrance and flavor industries.[1][3] It is a
component of many perfumes and cosmetic products due to its pleasant scent.[3] In the food
industry, it is used as a synthetic flavoring agent.[1] It is generally recognized as safe for its
intended uses in food. From a safety perspective, it is not classified as a hazardous substance
according to GHS criteria.[2]

Conclusion

Benzyl octanoate is a commercially significant ester with valuable applications in the
fragrance and food industries. While its specific discovery is not prominently documented, its
synthesis is well-established through various methods, including the classic Fischer-Speier
esterification, reaction with octanoyl chloride, and modern enzymatic routes. The choice of
synthesis method depends on factors such as desired purity, scale, and environmental
considerations. The continued interest in this compound, particularly in the context of green
chemistry, ensures that research into more efficient and sustainable synthesis protocols will
remain an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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